2-(2-iminothiazol-3(2H)-yl)acetic acid

• IUPAC Name: 2-(2-imino-1,3-thiazol-3-yl)acetic acid
• InChI: InChI=1S/C5H6N2O2S/c6-5-7(1-2-10-5)3-4(8)9/h1-2,6H,3H2,(H,8,9)
• InChI Key: UGZFQKKKGOPZMG-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=N)N1CC(=O)O
• Molecular Formula: C5H6N2O2S
• DSSTOX Substance ID: DTXSID50350284
• Molecular Weight: 158.18 g/mol
• CAS RN: 23576-80-9

Description

Synthesis Analysis

The synthesis of 2-(2-iminothiazol-3(2H)-yl)acetic acid involves several steps. One common approach is the reaction between 1,3,4-thiadiazole-amines or 2-amino-benzothiazole , aldehydes, and active methylene compounds in ethanol solvent at room temperature. This one-pot three-component fusion reaction yields the desired product with excellent yields (typically 90–97%) within a short reaction time (25–30 minutes) .

Chemical Reactions Analysis

The compound can participate in various chemical reactions, including nucleophilic substitution, condensation, and cyclization reactions. For instance, it can undergo condensation with aldehydes to form Schiff bases, which are versatile intermediates in organic synthesis .

Scientific Research Applications

Chemical Synthesis and Biological Activities

2-(2-iminothiazol-3(2H)-yl)acetic acid and its derivatives are pivotal in chemical synthesis and exhibit a broad spectrum of biological activities. Research focuses on synthesizing derivatives and evaluating their properties and potential applications.

• Synthesis and Properties : The synthesis of derivatives such as esters of 2-((4-R-5-(thiophene-2-yl)-4H-1,2,4-triazoles-3-yl)thio)acetic acids has been explored, revealing their analgesic, neuroleptic, diuretic, and anti-inflammatory activities. These compounds also serve as intermediates for further chemical synthesis, showing low toxicity and offering a basis for developing new pharmaceuticals (Salionov, 2015).

• Chemical Modifier for Antibiotics : Derivatives like (Z)-2-(5-Amino-1,2,4-thiadiazol-3-yl)-2-[(fluoromethoxy)imino]acetic acid have been synthesized for use as chemical modifiers of cephalosporin antibiotics, showcasing the compound's utility in enhancing antibiotic efficacy. The synthesis process and the determination of the stereochemical structure highlight its potential in drug development (Kanai et al., 1993).

Catalysis and Material Synthesis

• Catalytic Applications : Research into the catalytic synthesis of acetic acid from CO2, methanol, and H2 using Ru–Rh bimetallic catalysts involves derivatives of this compound. This process demonstrates the compound's role in sustainable chemical synthesis and CO2 utilization, offering insights into green chemistry and environmental sustainability (Qian et al., 2016).

Advanced Materials and Molecular Engineering

• Luminescent Materials : Studies on substituted [(5-methyl-2-pyridine-2'-yl-1,3-thiazole-4-yl)oxy]acetic acid and its esters reveal their high luminescence and potential as metal sensors and laser dyes. These findings contribute to the development of new materials for electronic and photonic devices, emphasizing the versatility of this compound derivatives (Grummt et al., 2007).